Cas no 34619-12-0 (4-Mercapto-2-butanone)

• Product name: 4-Mercapto-2-butanone
• CAS No: 34619-12-0
• MF: C₄H₈OS
• MW: 104.170720100403
• CID: 54275

4-Mercapto-2-butanone Chemical and Physical Properties

Names and Identifiers

• 4-Mercapto-2-butanone
• 4-sulfanylbutan-2-one
• 1-mercaptobutan-3-one
• 2-Butanone,4-mercapto
• 2-Keto-4-butanethiol
• 4-Mercapto-butan-2-on
• 4-mercapto-butan-2-one
• FEMA No. 3357
• thiomethyl acetone
• UNII-RZB3QJ7Y8Q

• Inchi： 1S/C4H8OS/c1-4(5)2-3-6/h6H,2-3H2,1H3
• InChI Key： LBFXPJUFQGXMJY-UHFFFAOYSA-N
• SMILES： SCCC(=O)C

Computed Properties

• Exact Mass: 104.03000

Experimental Properties

• Density: 0.985
• Melting Point: 59-60 °C (15 mm Hg)
• Boiling Point: (MP)59-60ºC(15MMHG)
• Flash Point: 54.8 ºC
• Refractive Index: 1.451
• PSA: 55.87000
• LogP: 0.89530
• FEMA: 3357

4-Mercapto-2-butanone Security Information

4-Mercapto-2-butanone Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Mercapto-2-butanone

Comprehensive Overview of 4-Mercapto-2-butanone (CAS No. 34619-12-0): Properties, Applications, and Innovations

4-Mercapto-2-butanone (CAS No. 34619-12-0) is a sulfur-containing organic compound with a distinctive thiol functional group. This molecule, often referred to as 2-butanone-4-thiol, plays a significant role in flavor and fragrance industries due to its unique sulfurous aroma. Its chemical structure combines a ketone and a thiol, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers value 4-Mercapto-2-butanone for its ability to impart meaty, roasted, or savory notes in food additives and perfumery.

The growing demand for natural-like flavor enhancers has spotlighted 4-Mercapto-2-butanone as a key ingredient. Consumers increasingly seek clean-label products, driving innovation in sustainable synthesis methods. Recent studies explore enzymatic pathways or green chemistry approaches to produce this compound, aligning with the global push for eco-friendly manufacturing. Its application extends to plant-based meat alternatives, where it replicates the umami taste of animal-derived products—a trending topic in food technology forums.

Analytical techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are critical for characterizing CAS No. 34619-12-0. Purity thresholds (>98%) are essential for pharmaceutical or cosmetic uses, where trace impurities may affect stability. The compound’s low odor threshold (detectable at ppm levels) makes it invaluable in microencapsulation technologies for controlled release in functional foods or air fresheners.

In the realm of personal care, 4-Mercapto-2-butanone contributes to long-lasting fragrance formulations. Perfumers leverage its volatility profile to create balanced top notes in premium scents. Online searches for “thiol-based perfumery” or “vegan fragrance ingredients” reflect rising interest in such applications. Regulatory compliance (e.g., IFRA standards) ensures safe usage concentrations, addressing consumer concerns about allergenicity.

Emerging research investigates CAS 34619-12-0 as a precursor for biodegradable polymers or antioxidant agents. Its reactive thiol group enables thiol-ene click chemistry, a hot topic in materials science circles. Startups focusing on smart packaging or drug delivery systems frequently cite derivatives of this compound in patent filings.

Storage recommendations for 4-Mercapto-2-butanone emphasize argon-filled containers to prevent oxidation—a common query among laboratory technicians. Suppliers often highlight cold chain logistics for bulk shipments, ensuring optimal shelf life. Digital marketplaces now feature detailed COA (Certificate of Analysis) downloads, catering to quality-conscious buyers.

From a commercial perspective, price trends of 4-Mercapto-2-butanone correlate with raw material availability (e.g., butadiene derivatives). Industry reports track its inclusion in nutraceutical and functional beverage markets, projected to grow at 6.2% CAGR through 2030. Sustainability certifications like USDA BioPreferred further enhance its marketability.